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Compound of Interest

Compound Name: NADPH tetracyclohexanamine

Cat. No.: B560022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nicotinamide adenine dinucleotide phosphate, reduced form (NADPH), is a critical coenzyme in

cellular metabolism, acting as a primary electron donor in a wide array of biosynthetic reactions

and antioxidant defense systems. The tetracyclohexanamine salt of NADPH is a stable,

crystalline solid that is commonly used to prepare aqueous stock solutions for various in vitro

assays.[1][2] Proper preparation and storage of NADPH stock solutions are paramount to

ensure experimental accuracy and reproducibility. These application notes provide a detailed

protocol for the preparation, handling, and storage of NADPH tetracyclohexanamine stock

solutions.

Quantitative Data Summary
A summary of the key quantitative data for NADPH tetracyclohexanamine is presented in the

table below for easy reference.
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Property Value References

Chemical Name

β-Nicotinamide adenine

dinucleotide phosphate,

reduced

tetracyclohexylammonium salt

[3][4]

CAS Number 100929-71-3 [1][5]

Molecular Formula C₂₁H₃₀N₇O₁₇P₃ • 4C₆H₁₃N [1][5]

Formula Weight 1142.1 g/mol [1][2]

Appearance Crystalline solid [1][2]

Solubility (approximate)

    PBS (pH 7.2) 5 mg/mL [1][5]

    DMSO 20 mg/mL [1][5]

    Ethanol 1 mg/mL [1][5]

    Dimethyl formamide (DMF) 0.2 mg/mL [1][5]

Storage (Solid Form) -20°C [1][2]

Storage (Stock Solution)
-20°C (stable for up to 2

months)
[6][7]

Storage (Diluted Working

Solution)
Use within 4 hours [8][9][10][11]

Experimental Protocol: Preparation of a 10 mM
NADPH Stock Solution
This protocol describes the preparation of a 10 mM stock solution of NADPH
tetracyclohexanamine in phosphate-buffered saline (PBS).

Materials:

NADPH tetracyclohexanamine salt (FW: 1142.1 g/mol )
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Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Nuclease-free water

Microcentrifuge tubes

Pipettes and sterile, nuclease-free tips

Vortex mixer

pH meter or pH indicator strips

Procedure:

Equilibrate Reagents: Allow the vial of NADPH tetracyclohexanamine salt and the PBS

buffer to warm to room temperature before use.

Weigh NADPH: Carefully weigh out the required amount of NADPH tetracyclohexanamine
salt in a microcentrifuge tube. To prepare 1 mL of a 10 mM stock solution, you will need

11.42 mg of the salt.

Dissolution: Add the appropriate volume of PBS (pH 7.2-7.4) to the tube containing the

NADPH salt. For a 10 mM stock, if you weighed 11.42 mg, add 1 mL of PBS.

Mixing: Gently vortex the tube until the solid is completely dissolved. Avoid vigorous

vortexing for extended periods.

pH Check (Optional but Recommended): Check the pH of the solution. If necessary, adjust to

a pH between 7.0 and 8.0 for optimal stability.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into single-use volumes (e.g., 20-100 µL) in sterile microcentrifuge tubes.[12]

Storage: Immediately store the aliquots at -20°C.[1][2] Stock solutions are stable for up to

two months when stored under these conditions.[6][7]

Note on Diluted Solutions: Diluted working solutions of NADPH are significantly less stable and

should be prepared fresh from the frozen stock solution for each experiment and used within 4
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hours.[8][9][10][11]

Experimental Workflow
The following diagram illustrates the general workflow for the preparation of an NADPH
tetracyclohexanamine stock solution.
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Caption: Workflow for NADPH stock solution preparation.
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The diagram below illustrates the central role of NADPH as an electron donor in key cellular

pathways.
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Caption: Role of NADPH in metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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